Cas no 1858255-09-0 (1-(2,4-Dichlorobenzyl)sulfonylpiperidine-4-carboxylic acid)

• Product name: 1-(2,4-Dichlorobenzyl)sulfonylpiperidine-4-carboxylic acid
• CAS No: 1858255-09-0
• MF: C₁₃H₁₅Cl₂NO₄S
• MW: 352.23350071907
• MDL: MFCD28954580
• CID: 4709241

1-(2,4-Dichlorobenzyl)sulfonylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2,4-Dichlorobenzyl)sulfonyl]piperidine-4-carboxylic acid
• 4-piperidinecarboxylic acid, 1-[[(2,4-dichlorophenyl)methyl]sulfonyl]-
• 1-(2,4-Dichlorobenzyl)sulfonylpiperidine-4-carboxylic acid

• MDL： MFCD28954580
• Inchi： 1S/C13H15Cl2NO4S/c14-11-2-1-10(12(15)7-11)8-21(19,20)16-5-3-9(4-6-16)13(17)18/h1-2,7,9H,3-6,8H2,(H,17,18)
• InChI Key： SPPJKQWFHDUAMW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CS(N1CCC(C(=O)O)CC1)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 471
• Topological Polar Surface Area: 83.1

Additional information on 1-(2,4-Dichlorobenzyl)sulfonylpiperidine-4-carboxylic acid

Comprehensive Overview of 1-(2,4-Dichlorobenzyl)sulfonylpiperidine-4-carboxylic acid (CAS No. 1858255-09-0)

1-(2,4-Dichlorobenzyl)sulfonylpiperidine-4-carboxylic acid (CAS No. 1858255-09-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonylpiperidine derivative is characterized by its unique structural features, including a dichlorobenzyl moiety and a carboxylic acid functional group, which contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for designing novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's molecular structure, featuring a piperidine ring and a sulfonyl bridge, offers versatility in synthetic chemistry. Its 2,4-dichlorobenzyl substituent enhances lipophilicity, a property critical for improving membrane permeability in drug candidates. Recent studies highlight its utility in optimizing pharmacokinetic profiles, addressing common challenges like metabolic stability and bioavailability—topics frequently searched by medicinal chemists on platforms like PubMed and Google Scholar.

In the context of sustainability, 1-(2,4-Dichlorobenzyl)sulfonylpiperidine-4-carboxylic acid aligns with the growing demand for green chemistry approaches. Its synthetic routes are being refined to reduce hazardous byproducts, resonating with trends in eco-friendly synthesis—a hot topic in academic forums and industry conferences. Analytical techniques such as HPLC and NMR are routinely employed to validate its purity, ensuring compliance with stringent regulatory standards for research-grade chemicals.

From a commercial perspective, suppliers often list this compound under keywords like "high-purity sulfonylpiperidine derivatives" or "custom piperidine-carboxylic acid scaffolds," catering to the needs of pharmaceutical developers. Its CAS No. 1858255-09-0 serves as a unique identifier in global chemical databases, facilitating procurement for labs focused on fragment-based drug design (FBDD)—a methodology dominating recent literature in Journal of Medicinal Chemistry.

Ongoing investigations into the compound's reactivity have revealed its potential as a precursor for bioconjugation strategies, particularly in antibody-drug conjugate (ADC) development. This application taps into the booming interest in targeted cancer therapies, a subject with high search volume in biomedical circles. Computational modeling studies further suggest that its carboxylic acid group could enable salt formation, enhancing solubility—an area explored in patents related to formulation optimization.

As the scientific community prioritizes structure-activity relationship (SAR) studies, 1-(2,4-Dichlorobenzyl)sulfonylpiperidine-4-carboxylic acid continues to serve as a valuable template. Its modular design allows systematic modifications to explore pharmacophore spaces, making it relevant to queries like "piperidine-based drug leads 2024"—a trending search term among drug discovery professionals. Storage recommendations typically emphasize desiccated conditions to preserve stability, a detail frequently requested in technical datasheets.

In summary, this compound exemplifies the intersection of innovative chemical architecture and practical research utility. Its multifaceted applications—from medicinal chemistry to materials science—ensure sustained relevance in peer-reviewed journals and industrial R&D pipelines, while its nomenclature and CAS number remain pivotal for accurate literature retrieval across scientific platforms.